Cas no 55334-37-7 (Methyl 3-oxononadecanoate)

Methyl 3-oxononadecanoate structure
Methyl 3-oxononadecanoate structure
Product Name:Methyl 3-oxononadecanoate
CAS No:55334-37-7
MF:C20H38O3
MW:326.51392698288
CID:2186926
Update Time:2023-08-05

Methyl 3-oxononadecanoate Chemical and Physical Properties

Names and Identifiers

    • 3-Oxononadecanoic acid methyl ester
    • Methyl 3-oxononadecanoate
    • Nonadecanoic acid, 3-oxo-, methyl ester
    • Methyl 3-oxononadecanoate #
    • KQBOCKGRSVWTAU-UHFFFAOYSA-N
    • Inchi: 1S/C20H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(21)18-20(22)23-2/h3-18H2,1-2H3
    • InChI Key: KQBOCKGRSVWTAU-UHFFFAOYSA-N
    • SMILES: O=C(CC(=O)OC)CCCCCCCCCCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 18
  • Complexity: 287
  • Topological Polar Surface Area: 43.4

Methyl 3-oxononadecanoate Related Literature

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